Cas no 1822793-23-6 (tert-butyl 3-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate
• CAS No: 1822793-23-6
• MF: C₁₁H₁₆ClN₃O₃
• MW: 273.716041564941
• CID: 6075391
• PubChem ID: 72698348
• Update Time: 2025-06-07

tert-butyl 3-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate
• EN300-7493122
• AM807778
• TERT-BUTYL 3-[5-(CHLOROMETHYL)-1,3,4-OXADIAZOL-2-YL]AZETIDINE-1-CARBOXYLATE
• 1822793-23-6

• Inchi： 1S/C11H16ClN3O3/c1-11(2,3)18-10(16)15-5-7(6-15)9-14-13-8(4-12)17-9/h7H,4-6H2,1-3H3
• InChI Key： NPSQDXOIQARUBZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=NN=C(CCl)O2)C1

Computed Properties

• Exact Mass: 273.0880191g/mol
• Monoisotopic Mass: 273.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl 3-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(5-(Chloromethyl)-1,3,4-Oxadiazol-2-yl)Azetidine-1-Carboxylate (CAS: 1822793-23-6)

The compound tert-butyl 3-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate (CAS: 1822793-23-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both the 1,3,4-oxadiazole and azetidine moieties in its structure makes it a valuable scaffold for the development of biologically active molecules. Researchers have successfully utilized this compound in the synthesis of various derivatives with potential antimicrobial, anticancer, and anti-inflammatory properties. The chloro-methyl group at the 5-position of the oxadiazole ring offers a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of tert-butyl 3-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate as a precursor for the development of kinase inhibitors. The compound was modified to target specific kinases involved in cancer cell proliferation, showing promising results in preclinical models. The study emphasized the compound's ability to improve binding affinity and selectivity when incorporated into larger pharmacophores, making it a valuable tool in the design of next-generation kinase inhibitors.

Another significant application of this compound lies in its role as a building block for PROTACs (Proteolysis Targeting Chimeras). Recent research has explored its utility in the synthesis of bifunctional molecules that can selectively degrade target proteins. The chloro-methyl group has been effectively used to conjugate the compound with E3 ligase ligands, resulting in potent degraders of disease-relevant proteins. This approach has shown particular promise in the treatment of neurodegenerative diseases and certain types of cancer, where traditional small-molecule inhibitors have limitations.

The compound's stability and reactivity profile have also been subjects of recent investigations. Studies have shown that tert-butyl 3-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)azetidine-1-carboxylate exhibits excellent chemical stability under various conditions, making it suitable for diverse synthetic applications. However, researchers have noted that careful control of reaction conditions is necessary to prevent unwanted side reactions, particularly when working with the reactive chloro-methyl group.

Looking forward, the potential applications of this compound continue to expand. Current research efforts are focused on exploring its use in the development of covalent inhibitors, where the chloro-methyl group can form irreversible bonds with target proteins. Additionally, its utility in fragment-based drug discovery is being investigated, with preliminary results suggesting that it can serve as an excellent starting point for the development of novel therapeutic agents. As research progresses, we anticipate seeing more innovative applications of this versatile compound in chemical biology and drug discovery.